2-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

• IUPAC Name: 2-[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)piperidin-3-yl]oxy-4,6-dimethylpyrimidine
• InChI: InChI=1S/C19H23N3O4S/c1-13-10-14(2)21-19(20-13)26-16-4-3-8-22(12-16)27(23,24)17-5-6-18-15(11-17)7-9-25-18/h5-6,10-11,16H,3-4,7-9,12H2,1-2H3
• InChI Key: OSRLCRUHNIUZJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCCN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCC4)C
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol
• CAS No.: 2034273-62-4

Description

This compound features a pyrimidine core substituted with methyl groups at positions 4 and 6, linked via an ether bond to a piperidin-3-yl group. The piperidine nitrogen is further functionalized with a 2,3-dihydro-1-benzofuran-5-sulfonyl moiety.

Biological Activity

The compound 2-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine is a synthetic derivative that has gained attention for its diverse biological activities. This article examines its pharmacological properties, mechanisms of action, and relevant case studies, focusing on its potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is $C_{21}H_{23}N_{5}O_{4}S$, with a molecular weight of approximately 441.51 g/mol. The structure features a piperidine core linked to a sulfonamide derived from benzofuran and a dimethylpyrimidine moiety, which are known to enhance biological activity through various mechanisms.

Structural Formula

Property	Value
Molecular Formula	C21H23N5O4S
Molecular Weight	441.51 g/mol
IUPAC Name	2-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

Biological Activity Overview

The biological activities of this compound can be categorized into several key areas:

Antitumor Activity

Research indicates that compounds with similar structures exhibit significant antitumor effects . For example, studies have shown that the dihydrobenzofuran series can inhibit angiogenesis and tumor growth in preclinical models. Specifically, this compound has been evaluated for its ability to inhibit neuropilin-1 (NRP1) , a receptor implicated in tumor progression and metastasis. In vitro studies demonstrated that it effectively reduces NRP1-mediated signaling pathways, leading to decreased cell proliferation and increased apoptosis in cancer cell lines .

Enzyme Inhibition

The compound has also been assessed for its enzyme inhibitory properties . Preliminary studies suggest that it may act as an inhibitor of acetylcholinesterase (AChE) and urease , which are critical in various physiological processes and disease states. The presence of the sulfonamide group enhances the compound's ability to interact with these enzymes, potentially leading to therapeutic applications in neurodegenerative diseases and infection management .

Anti-inflammatory Properties

Some derivatives of benzofuran have been noted for their anti-inflammatory properties. For instance, related compounds have shown inhibition of cyclooxygenase (COX) and lipoxygenase pathways, which are involved in inflammation . The potential of this compound in managing inflammatory conditions warrants further investigation.

Case Study 1: Antitumor Efficacy

In a study examining the antitumor efficacy of structurally similar compounds, researchers found that derivatives containing the benzofuran sulfonamide exhibited significant cytotoxicity against various cancer cell lines. The mechanism was attributed to the inhibition of NRP1 signaling pathways, leading to reduced tumor cell viability .

Case Study 2: Enzyme Inhibition Profile

A detailed enzymatic assay demonstrated that the compound inhibited AChE with an IC50 value indicative of potential use in treating Alzheimer's disease. This suggests that further exploration into its neuroprotective effects could be beneficial .

Comparison with Similar Compounds

Sulfonamide-Functionalized Piperidine Derivatives

Key Analogs :

• N-(1-(6H-imidazo[1,5-a]pyrrolo[2,3-e]pyrazin-1-yl)piperidin-3-yl)-3,3,3-trifluoropropane-1-sulfonamide (Patent Compound, ):
  • Structural Differences : Replaces the dihydrobenzofuran-sulfonyl group with a trifluoropropylsulfonamide. The imidazo-pyrrolo-pyrazine core contrasts with the dimethylpyrimidine in the target compound.
  • Functional Implications : The trifluoropropyl group enhances metabolic stability and lipophilicity, whereas the dihydrobenzofuran in the target may improve π-π stacking interactions in binding pockets .

• 3-[2-[4-[2-Fluoro-4-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]benzoyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one (Reference Standard, ): Structural Differences: Incorporates a benzisoxazole-piperidine system and a fused pyridopyrimidinone core.

Pyrimidine-Based Heterocycles

Key Analogs :

• 7-(2-Bromoethyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine (Synthetic Intermediate, ): Structural Differences: Lacks the piperidine-dihydrobenzofuran-sulfonyl chain but shares a halogenated pyrimidine core.

• 6-(Piperidin-1-yl)-9H-purine (): Structural Differences: Purine core vs. dimethylpyrimidine. Both feature piperidine substituents but differ in heterocyclic electronics and hydrogen-bonding capacity. Functional Implications: Purines are often adenosine mimetics, while dimethylpyrimidines may exhibit preferential binding to thymidine kinases or dihydrofolate reductase .

Bicyclic and Fused Heterocyclic Systems

Key Analogs :

• 1-((1R,5S)-2-(3,3,3-Trifluoropropylsulfonyl)-2,6-diazabicyclo[3.2.1]octan-6-yl)-6H-imidazo[1,5-a]pyrrolo[2,3-e]pyrazine (Patent Compound, ): Structural Differences: Bicyclic 2,6-diazabicyclo[3.2.1]octane system vs. monocyclic piperidine in the target.

Data Table: Structural and Functional Comparison

Compound Name / Feature	Core Heterocycle	Key Substituents	Potential Applications	Reference
Target Compound	4,6-Dimethylpyrimidine	Piperidin-3-yl-dihydrobenzofuran-sulfonyl	Enzyme inhibition, receptor modulation
N-(1-(Imidazo-pyrrolo-pyrazinyl)piperidin-3-yl)-trifluoropropane-sulfonamide	Imidazo-pyrrolo-pyrazine	Trifluoropropylsulfonamide	Kinase inhibition, oncology
3-[2-[4-(Benzisoxazol-3-yl)piperidinyl]ethyl]-pyridopyrimidinone	Pyridopyrimidinone	Benzisoxazole-piperidine	CNS disorders, GPCR targeting
7-(2-Bromoethyl)-4-chloro-pyrrolo[2,3-d]pyrimidine	Pyrrolo[2,3-d]pyrimidine	Bromoethyl, chloro	Antiviral, anticancer

Research Findings and Implications

• Synthetic Strategies : The target compound’s synthesis likely parallels methods for bromoethyl/azidoethyl intermediates (), with sulfonylation steps akin to those in .
• Pharmacological Potential: The dihydrobenzofuran-sulfonyl group may enhance blood-brain barrier penetration compared to benzisoxazole analogs (), while the dimethylpyrimidine core could reduce off-target effects relative to purine-based compounds () .